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Introduction

Bromodichloronitromethane (CBrCIl2NO3) is a halonitromethane that has been identified as a
disinfection by-product (DBP) in drinking water.[1] Its presence in water sources and potential
health implications have made it a subject of interest for toxicological and environmental
research. This technical guide provides a comprehensive overview of the molecular and
chemical properties of bromodichloronitromethane, detailed experimental protocols for its
analysis, and insights into its genotoxic effects and the cellular mechanisms involved in
repairing the damage it causes.

Molecular and Chemical Properties

Bromodichloronitromethane is a volatile organic compound with the molecular formula
CBrCI2NO2.[2] A summary of its key quantitative data is presented in the table below.
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Property Value Reference
Molecular Formula CBrCI2NO2 [2]
Molecular Weight 208.83 g/mol

CAS Number 918-01-4 [1]

Density 2.225 g/cm3

Boiling Point 115.5 °C at 760 mmHg

Flash Point 23.7°C

Synonyms Dichlorobromonitromethane [1]

Synthesis Overview

While a detailed, step-by-step synthesis protocol for bromodichloronitromethane is not
readily available in publicly accessible literature, a general synthetic route can be inferred from
the synthesis of related nitroalkanes. A plausible method involves the halogenation of
nitromethane. One patented method for synthesizing nitromethane involves the reaction of a
methyl halide with an alkali or alkaline earth metal nitrite.[3] Another approach describes the
synthesis of nitromethane from sodium chloroacetate and sodium nitrite.[4] A further patented
method for synthesizing nitromethane utilizes dimethyl sulfate and sodium nitrite.[5] The
subsequent bromination and chlorination of nitromethane would likely involve controlled
reactions with suitable halogenating agents to yield the desired bromodichloronitromethane.

Genotoxicity and Mechanism of Action

Bromodichloronitromethane is recognized as a genotoxic agent that can induce DNA strand
breaks in mammalian cells. This damage, if not repaired, can lead to mutations and potentially
contribute to the initiation of carcinogenesis. The primary mechanism of its genotoxicity is
believed to involve the formation of DNA adducts, which are covalent modifications to the DNA
bases.[6] These adducts can disrupt the normal structure and function of DNA, leading to
single-strand breaks.
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Cellular Repair Pathway: Base Excision Repair
(BER)

The cellular machinery responds to the DNA damage caused by agents like
bromodichloronitromethane primarily through the Base Excision Repair (BER) pathway. BER
is responsible for correcting small, non-helix-distorting base lesions.[7] The process involves
the recognition and removal of the damaged base by a DNA glycosylase, followed by the
incision of the DNA backbone, removal of the resulting abasic site, DNA synthesis to fill the
gap, and finally, ligation to restore the integrity of the DNA strand.[8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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